Imiloxan hydrochloride
Imiloxan hydrochloride
Highly selective α2B adrenoceptor antagonist (pKi = 7.26). Displays 55-fold higher affinity for α2B compared to α2A. Active in vivo.
A moderately potent, but highly selective α2-adrenoceptor antagonist, the only reported selective antagonist at the α2B-adrenoceptor not having potent α1-adrenoceptor antagonist activity.
A moderately potent, but highly selective α2-adrenoceptor antagonist, the only reported selective antagonist at the α2B-adrenoceptor not having potent α1-adrenoceptor antagonist activity.
Brand Name:
Vulcanchem
CAS No.:
81167-22-8
VCID:
VC0004292
InChI:
InChI=1S/C14H16N2O2.ClH/c1-2-16-8-7-15-14(16)9-11-10-17-12-5-3-4-6-13(12)18-11;/h3-8,11H,2,9-10H2,1H3;1H
SMILES:
CCN1C=CN=C1CC2COC3=CC=CC=C3O2.Cl
Molecular Formula:
C14H16N2O2.HCl
Molecular Weight:
280.75
Imiloxan hydrochloride
CAS No.: 81167-22-8
Cat. No.: VC0004292
Molecular Formula: C14H16N2O2.HCl
Molecular Weight: 280.75
* For research use only. Not for human or veterinary use.
Specification
| Description | Highly selective α2B adrenoceptor antagonist (pKi = 7.26). Displays 55-fold higher affinity for α2B compared to α2A. Active in vivo. A moderately potent, but highly selective α2-adrenoceptor antagonist, the only reported selective antagonist at the α2B-adrenoceptor not having potent α1-adrenoceptor antagonist activity. |
|---|---|
| CAS No. | 81167-22-8 |
| Molecular Formula | C14H16N2O2.HCl |
| Molecular Weight | 280.75 |
| IUPAC Name | 2-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-1-ethylimidazole;hydrochloride |
| Standard InChI | InChI=1S/C14H16N2O2.ClH/c1-2-16-8-7-15-14(16)9-11-10-17-12-5-3-4-6-13(12)18-11;/h3-8,11H,2,9-10H2,1H3;1H |
| SMILES | CCN1C=CN=C1CC2COC3=CC=CC=C3O2.Cl |
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